Cas no 855715-35-4 (5-thia-1,7-diazatricyclo6.4.0.0,2,6dodeca-2(6),3,7,9,11-pentaene-4-carboxylic Acid)

• Product Name: 5-thia-1,7-diazatricyclo6.4.0.0,2,6dodeca-2(6),3,7,9,11-pentaene-4-carboxylic Acid
• CAS No: 855715-35-4
• MF: C₁₀H₆N₂O₂S
• MW: 218.231840610504
• CID: 3107425
• PubChem ID: 5101518
• Update Time: 2025-10-19

5-thia-1,7-diazatricyclo6.4.0.0,2,6dodeca-2(6),3,7,9,11-pentaene-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• thieno[2',3':4,5]imidazo[1,2-a]pyridine-2-carboxylic acid
• G26680
• 5-thia-1,7-diazatricyclo[6.4.0.02,6]dodeca-2(6),3,7,9,11-pentaene-4-carboxylic acid
• 855715-35-4
• 5-thia-1,7-diazatricyclo[6.4.0.0,2,6]dodeca-2(6),3,7,9,11-pentaene-4-carboxylicacid
• 836-503-4
• Thieno[2 inverted exclamation marka,3 inverted exclamation marka:4,5]imidazo[1,2-a]pyridine-2-carboxylic acid
• CS-0231055
• 5-THIA-1,7-DIAZATRICYCLO[6.4.0.0(2),?]DODECA-2(6),3,7,9,11-PENTAENE-4-CARBOXYLIC ACID
• 5-Thia-1,7-diazatricyclo(6.4.0.0,2,6)dodeca-2(6),3,7,9,11-pentaene-4-carboxylic acid
• DTXSID301195611
• 5-thia-1,7-diazatricyclo[6.4.0.0,2,6]dodeca-2(6),3,7,9,11-pentaene-4-carboxylic acid
• Thieno(2',3':4,5)imidazo(1,2-a)pyridine-2-carboxylic acid
• AKOS000117356
• Z56347514
• FJB71535
• HMS1717F15
• EN300-10683
• Thieno[2a(2),3a(2):4,5]imidazo[1,2-a]pyridine-2-carboxylic acid
• 5-thia-1,7-diazatricyclo6.4.0.0,2,6dodeca-2(6),3,7,9,11-pentaene-4-carboxylic Acid

• Inchi： 1S/C10H6N2O2S/c13-10(14)7-5-6-9(15-7)11-8-3-1-2-4-12(6)8/h1-5H,(H,13,14)
• InChI Key： DZJHCXAWQGHBST-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1N=C1C=CC=CN21

Computed Properties

• Exact Mass: 218.01499861Da
• Monoisotopic Mass: 218.01499861Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3

5-thia-1,7-diazatricyclo6.4.0.0,2,6dodeca-2(6),3,7,9,11-pentaene-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyridines

Additional information on 5-thia-1,7-diazatricyclo6.4.0.0,2,6dodeca-2(6),3,7,9,11-pentaene-4-carboxylic Acid

Introduction to 5-thia-1,7-diazatricyclo6.4.0.0,2,6dodeca-2(6),3,7,9,11-pentaene-4-carboxylic Acid (CAS No. 855715-35-4)

5-thia-1,7-diazatricyclo6.4.0.0,2,6dodeca-2(6),3,7,9,11-pentaene-4-carboxylic Acid, identified by its unique Chemical Abstracts Service (CAS) number 855715-35-4, represents a structurally intricate heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to a class of molecules characterized by a fused thia and diazacyclic framework, which is known for its potential to exhibit diverse biological activities due to its complex three-dimensional structure and electronic properties.

The molecular architecture of 5-thia-1,7-diazatricyclo6.4.0.0,2,6dodeca-2(6),3,7,9,11-pentaene-4-carboxylic Acid is highly sophisticated, featuring a tricyclic system with sulfur and nitrogen atoms embedded within its ring structure. This arrangement imparts unique steric and electronic characteristics that make it a promising candidate for further exploration in drug discovery. The presence of multiple chiral centers and functional groups further enhances its versatility as a scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their prevalence in bioactive natural products and their potential to interact with biological targets in complex ways. The specific scaffold of 5-thia-1,7-diazatricyclo6.4.0.0,2,6dodeca-2(6),3,7,9,11-pentaene-4-carboxylic Acid has been the focus of several studies aimed at understanding its pharmacological properties and exploring its utility in medicinal chemistry.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through precise interactions with target proteins and enzymes. Researchers have hypothesized that its unique structural features could enable it to bind to pockets that are difficult to access with simpler molecular entities. This has led to investigations into its potential as an inhibitor or modulator of various enzymes involved in metabolic pathways, inflammation, and other disease-related processes.

Recent advancements in computational chemistry have allowed for more detailed simulations of how 5-thia-1,7-diazatricyclo6.4.0.0,2,6dodeca-2(6),3,7,9,11-pentaene-4-carboxylic Acid might interact with biological targets at the molecular level. These studies have provided valuable insights into the compound's binding affinity and specificity, helping researchers refine their designs for more effective therapeutic agents.

The synthesis of 5-thia-1,7-diazatricyclo6.4.0.0,2,6dodeca-2(6),3,7,9,11-pentaene-4-carboxylic Acid presents significant challenges due to its complex tricyclic framework and the need for precise stereocontrol during its construction. However， recent developments in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for detailed biological testing.

In terms of biological activity， preliminary studies have suggested that 5-thia-1���7-diazatricyclo6。4。0。0，2，6dodeca-2(6)，3，7，9，11-pentaene-4-carboxylic Acid may exhibit inhibitory effects on certain enzymes implicated in cancer progression and inflammatory diseases。 These findings are particularly exciting as they open up new avenues for developing treatments targeting these conditions。

The compound's ability to cross the blood-brain barrier is another area of interest， as many therapeutic agents struggle with this challenge。 Preliminary data indicate that 5-thia-1，7-diazatricyclo6。4。0。0，2，6dodeca-2(6)，3，7，9，11-pentaene-4-carboxylic Acid may possess the necessary properties to facilitate this process， making it a candidate for treating neurological disorders。

Future research will likely focus on optimizing the synthesis of 5-thia-1，7-diazatricyclo6。4。0。0，2，6dodeca-2(6)，3，7，9，11-pentaene-4-carboxylic Acid and exploring its potential in preclinical studies。 The goal is to validate its biological activity and identify any toxicological concerns before moving towards clinical trials。

The development of novel heterocyclic compounds like 5-thia-1，7-diazatricyclo6。4。0。0，2，6dodeca-2(6)，3，7，9،11-pentaene-4-carboxylic Acid underscores the importance of innovative approaches in drug discovery。 As our understanding of complex molecular interactions continues to grow， compounds such as this one will play an increasingly critical role in addressing unmet medical needs。